2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzamide

• IUPAC Name: 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzamide
• InChI: InChI=1S/C15H12Cl2FNO/c16-11-3-6-14(17)13(9-11)15(20)19-8-7-10-1-4-12(18)5-2-10/h1-6,9H,7-8H2,(H,19,20)
• InChI Key: DHZJRSQMKVNQJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=C(C=CC(=C2)Cl)Cl)F
• Molecular Formula: C15H12Cl2FNO
• Molecular Weight: 312.2 g/mol

Description

2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzamide is an organic compound with the molecular formula C15H12Cl2FNO. This compound is characterized by the presence of two chlorine atoms, a fluorine atom, and an amide group attached to a benzene ring. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzamide typically involves the reaction of 2,5-dichlorobenzoyl chloride with 2-(4-fluorophenyl)ethylamine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity, and the product is purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2,5-dichloro-N-[2-(4-fluorophenyl)ethyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine group.

Substitution: The chlorine atoms on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

Oxidation: :